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Compound of Interest

Compound Name: 9-Methyldecan-1-ol

CAS No.: 55505-28-7

Cat. No.: B128204

Get Quote

Executive Summary
9-Methyldecan-1-ol (CAS: 55505-28-7; Molecular Formula: C₁₁H₂₄O) is a branched-chain fatty

alcohol often identified in the volatile organic compound (VOC) profiles of bioactive plant

extracts, such as Commelina maculata and Urena lobata.[1][2] Unlike its linear isomer (1-

undecanol), the terminal methyl branching at the C9 position introduces steric bulk that

significantly alters its physicochemical interaction with biological membranes and receptor

sites.

This technical guide provides a rigorous, self-validating framework for investigating the

bioactivity of 9-Methyldecan-1-ol. It moves beyond simple observation to mechanistic

validation, focusing on two primary hypotheses derived from its structure-activity relationship

(SAR):

Membrane Perturbation: The methyl branch disrupts lipid packing, potentially conferring

antimicrobial properties via membrane fluidization.
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Semiochemical Activity: Methyl-branched alcohols frequently function as insect pheromones

or repellents; this molecule acts as a candidate ligand for chemosensory proteins (CSPs).

Part 1: Physicochemical Profiling & Preparation
Objective: Establish the thermodynamic baseline for bioassays to prevent false negatives due

to solubility issues.

Before biological testing, the candidate molecule must be characterized to determine the

effective delivery vehicle. 9-Methyldecan-1-ol is lipophilic; direct aqueous dilution will result in

precipitation and erratic data.

Key Parameters (Predicted/Experimental):

Molecular Weight: 172.31 g/mol [1][3]

LogP (Octanol/Water): ~3.4 – 4.1 (High Lipophilicity)

Boiling Point: ~234°C (Semi-volatile)

Solubilization Protocol
Solvent System: Dimethyl sulfoxide (DMSO) is the standard vehicle. Ethanol is a secondary

option for volatile assays.

Stock Preparation: Dissolve 9-Methyldecan-1-ol in 100% DMSO to a concentration of 50

mM. Vortex for 30 seconds.

Sterilization: Pass through a 0.22 µm PTFE syringe filter (Nylon filters may bind the alcohol).

Working Solution: Dilute into culture media such that the final DMSO concentration is < 0.5%

(v/v) to avoid solvent toxicity.

Part 2: Module A - Antimicrobial & Membrane
Fluidity Investigation
Hypothesis: The C9-methyl group acts as a "wedge" in the lipid bilayer, increasing entropy and

permeability.
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Minimum Inhibitory Concentration (MIC) Assay
This protocol uses a broth microdilution method standardized by CLSI guidelines but adapted

for hydrophobic alcohols.

Target Organisms:S. aureus (Gram-positive), E. coli (Gram-negative), C. albicans (Fungal).

Step-by-Step Methodology:

Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL), then

dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Plate Layout: Use a 96-well polystyrene plate.

Rows A-H: Serial 2-fold dilutions of 9-Methyldecan-1-ol (Range: 512 µg/mL to 1 µg/mL).

Control 1 (Sterility): Media + Compound only.

Control 2 (Growth): Media + Bacteria + 0.5% DMSO.

Control 3 (Positive): Vancomycin or Kanamycin.

Incubation: Seal with parafilm to prevent volatilization. Incubate at 37°C for 18–24 hours.

Readout: Visual turbidity or OD₆₀₀ measurement.

Validation: Add 20 µL of 0.01% Resazurin (Alamar Blue) to wells. A shift from blue (resazurin)

to pink (resorufin) indicates metabolic activity, confirming viable cells.

Membrane Fluidity Assay (Fluorescence Anisotropy)
To prove causality (that cell death is due to membrane disruption), measure the rotational

mobility of a lipid probe.

Probe: 1,6-Diphenyl-1,3,5-hexatriene (DPH).

Workflow:
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Liposome Generation: Prepare Large Unilamellar Vesicles (LUVs) mimicking bacterial

membranes (e.g., DPPC:DPPG 7:3).

Labeling: Incubate LUVs with DPH (molar ratio lipid:probe 250:1) for 30 mins at 37°C.

Treatment: Add 9-Methyldecan-1-ol at MIC and sub-MIC concentrations.

Measurement: Measure fluorescence polarization (

) using a spectrofluorometer (Ex: 360 nm, Em: 430 nm).

Calculation: Convert

to Anisotropy (

). A decrease in

indicates increased rotational freedom (fluidization).

Part 3: Module B - Semiochemical (Pheromone)
Profiling
Hypothesis: Volatile methyl-branched alcohols bind to insect Odorant Binding Proteins (OBPs).

Y-Tube Olfactometer Bioassay
This behavioral assay determines if 9-Methyldecan-1-ol acts as an attractant or repellent.

Subject: Model organism Drosophila melanogaster or agricultural pest (e.g., Plutella xylostella).

Protocol:

Apparatus: Glass Y-tube (stem: 10 cm, arms: 10 cm).

Airflow: Humidified, charcoal-filtered air at 200 mL/min.

Stimulus:

Arm A: Filter paper loaded with 10 µL of 9-Methyldecan-1-ol (1 mg/mL in hexane).
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Arm B: Solvent control (hexane).

Procedure: Release insects individually at the base of the Y-tube. Record choice when the

insect crosses 1/2 length of an arm.

Duration: 5 minutes per insect. N=30.

Analysis: Chi-square (

) test to determine significance of deviation from 50:50 distribution.

Part 4: Visualization of Mechanism
The following diagram illustrates the proposed mechanism where the branched tail of 9-
Methyldecan-1-ol disrupts the ordered packing of the phospholipid bilayer, leading to leakage

and cell death.
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Caption: Proposed Mechanism of Action: The C9-methyl branch creates a steric wedge within

the lipid bilayer, preventing tight packing and compromising membrane integrity.

Part 5: Data Reporting & Safety
Cytotoxicity Control (MTT Assay)
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To ensure the compound is not a general toxin, determine the Selectivity Index (SI).

Cells: Human Dermal Fibroblasts (HDFa).

Metric:

(Cytotoxic Concentration 50%).

Calculation:

. An

indicates a promising therapeutic window.

Summary Data Table
Organize your preliminary findings using this structure:

Assay Type Parameter Result (Example) Interpretation

Physicochemical LogP 3.8 (Experimental)

High membrane

affinity; requires

DMSO carrier.

Antimicrobial MIC (S. aureus) 64 µg/mL

Moderate activity;

likely membrane-

active.

Mechanism
Anisotropy (

)

Decrease from 0.25 to

0.15

Confirms membrane

fluidization.

Behavioral Chemotaxis Index -0.6 (Repellent)
Potential use as insect

repellent.

Toxicity (HDFa) > 500 µg/mL
Low mammalian

toxicity; SI > 7.8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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